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Compound of Interest

Compound Name: 2-Hydroxycinnamaldehyde

Cat. No.: B114546 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxycinnamaldehyde
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Hydroxycinnamaldehyde. Following these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification
2-Hydroxycinnamaldehyde is classified as a substance that causes skin irritation and serious

eye irritation[1][2]. Therefore, appropriate personal protective equipment and handling

procedures are mandatory to prevent exposure.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following equipment

must be worn when handling 2-Hydroxycinnamaldehyde:

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles

that conform to EN166 (EU) or NIOSH (US) standards. For tasks with a splash hazard, a

face shield is also required[3].

Skin Protection:
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Gloves: Chemical-impermeable gloves, such as nitrile rubber, are required. Inspect gloves

for any tears or holes before use[3][4].

Lab Coat: A standard lab coat should be worn. For larger quantities or tasks with a higher

risk of splashing, a chemical-resistant apron or a full chemical-protective suit may be

necessary.

Respiratory Protection: Handle 2-Hydroxycinnamaldehyde in a well-ventilated area,

preferably within a chemical fume hood, to avoid the formation and inhalation of dust and

aerosols. If a fume hood is not available and dust may be generated, a P95 (US) or P1 (EU)

particle respirator is recommended.

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for 2-Hydroxycinnamaldehyde.

Property Value Source

Molecular Weight 148.16 g/mol

Appearance
Light yellow to yellow to

orange powder/crystal

Melting Point 131 - 132 °C

Oral Toxicity (LD50) 750 mg/kg (unreported-rat)

Water Solubility
21,170 mg/L at 25 °C

(estimated)

Standard Operating Procedure for Safe Handling
Following a systematic workflow is critical for safety.

Step 1: Preparation

Review this safety guide and the Safety Data Sheet (SDS) for 2-Hydroxycinnamaldehyde
thoroughly before beginning any work.
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Ensure all required PPE is available and in good condition.

Prepare the work area, preferably a chemical fume hood, by ensuring it is clean, uncluttered,

and that all necessary equipment is present.

Have a spill kit readily accessible.

Step 2: Handling and Experimentation

Don all required PPE as specified in Section 2.

When weighing the compound, perform the task in a ventilated enclosure or fume hood to

minimize dust generation.

Use non-sparking tools to prevent ignition sources.

Carefully transfer the chemical, avoiding skin and eye contact.

Keep containers tightly closed when not in use and store in a dry, cool, and well-ventilated

place.

Step 3: Post-Handling and Decontamination

After completing the procedure, decontaminate all surfaces and equipment that may have

come into contact with the chemical.

Carefully remove PPE to avoid self-contamination.

Wash hands and any exposed skin thoroughly with soap and water.

Take off any contaminated clothing and wash it before reuse.
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Safe Handling Workflow for 2-Hydroxycinnamaldehyde

Preparation Handling Post-Handling

Review SDS and Safety Guide Inspect and Don Required PPE Prepare Clean Workspace in Fume Hood Weigh Compound in Ventilated EnclosureProceed to Handling Perform Experimental Procedure Decontaminate Equipment and WorkspaceProcedure Complete Properly Dispose of Waste Remove PPE Carefully Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-Hydroxycinnamaldehyde.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is crucial.

Accidental Release:

Evacuate personnel to a safe area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE, including chemical-impermeable gloves and eye protection.

Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal.

Prevent the chemical from entering drains.

First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected

area with plenty of soap and water. If skin irritation occurs, seek medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Chemical Waste: 2-Hydroxycinnamaldehyde and any material adhered to or collected from

a spill should be collected in suitable, closed containers.

Contaminated Materials: All contaminated PPE (gloves, etc.) and lab supplies should be

considered hazardous waste.

Disposal Protocol: All waste must be disposed of in accordance with local, state, and federal

regulations. Handle empty containers as hazardous waste unless they have been thoroughly

decontaminated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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